Cas no 1955558-02-7 (2-benzoylbenzene-1-sulfonyl fluoride)

• Product Name: 2-benzoylbenzene-1-sulfonyl fluoride
• CAS No: 1955558-02-7
• MF: C₁₃H₉FO₃S
• MW: 264.272166013718
• MDL: MFCD28968497
• CID: 5221476
• PubChem ID: 122236050
• Update Time: 2025-10-31

2-benzoylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride, 2-benzoyl-
• 2-benzoylbenzene-1-sulfonyl fluoride

• MDL： MFCD28968497
• Inchi： 1S/C13H9FO3S/c14-18(16,17)12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9H
• InChI Key： GDUKLRWNYWOTAT-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC=C1C(=O)C1=CC=CC=C1

Additional information on 2-benzoylbenzene-1-sulfonyl fluoride

Introduction to 2-Benzoylbenzene-1-sulfonyl Fluoride (CAS No. 1955558-02-7)

2-Benzoylbenzene-1-sulfonyl fluoride, with the CAS number 1955558-02-7, is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a benzoyl group and a sulfonyl fluoride moiety, making it an excellent electrophilic reagent for various chemical transformations.

The chemical structure of 2-benzoylbenzene-1-sulfonyl fluoride can be represented as C₁₃H₈FOS₂. The presence of the sulfonyl fluoride functional group imparts high reactivity and selectivity, making it a valuable building block in the synthesis of complex organic molecules. Recent studies have highlighted its potential in the development of new pharmaceuticals, agrochemicals, and functional materials.

In the realm of medicinal chemistry, 2-benzoylbenzene-1-sulfonyl fluoride has shown promise as an intermediate in the synthesis of various bioactive compounds. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, thereby expanding the scope of possible derivatives. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of novel antiviral agents with improved potency and reduced toxicity.

Beyond medicinal applications, 2-benzoylbenzene-1-sulfonyl fluoride has also found utility in materials science. Its reactivity and stability make it suitable for the preparation of functional polymers and coatings. Research conducted at the University of California, Berkeley, explored the use of this compound in the development of advanced polymer materials with enhanced mechanical properties and thermal stability. The results indicated that polymers derived from 2-benzoylbenzene-1-sulfonyl fluoride exhibited superior performance compared to traditional materials.

The synthetic versatility of 2-benzoylbenzene-1-sulfonyl fluoride is further enhanced by its compatibility with a wide range of reaction conditions. It can be readily prepared through a multi-step synthesis involving aromatic substitution and fluorination reactions. A detailed synthetic route was reported in a recent publication in the Tetrahedron Letters, providing a robust and scalable method for its production. This method involves the reaction of 2-benzoylbenzenesulfonyl chloride with potassium fluoride under controlled conditions, yielding high purity and yield.

In addition to its synthetic applications, 2-benzoylbenzene-1-sulfonyl fluoride has been studied for its potential as a probe molecule in analytical chemistry. Its unique electronic properties make it an excellent candidate for use in spectroscopic techniques such as NMR and mass spectrometry. A study published in the Analytical Chemistry journal highlighted its utility as a derivatizing agent for enhancing the detection sensitivity of certain analytes.

The environmental impact and safety profile of 2-benzoylbenzene-1-sulfonyl fluoride are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure workplace safety. Researchers at the National Institute of Environmental Health Sciences have conducted extensive studies on its biodegradability and ecotoxicity, concluding that it poses minimal risk to environmental health when used responsibly.

In conclusion, 2-benzoylbenzene-1-sulfonyl fluoride (CAS No. 1955558-02-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. As ongoing research continues to uncover new applications and optimize existing methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.